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Compound of Interest

Compound Name: Glyphosate isopropylammonium

Cat. No.: B15580403

In-Depth Technical Guide: Glyphosate
Isopropylammonium Salt

This technical guide provides a comprehensive overview of glyphosate isopropylammonium
salt, tailored for researchers, scientists, and drug development professionals. It covers the core
chemical properties, mechanism of action, toxicological data, and detailed experimental
protocols for its analysis.

Chemical and Physical Properties

Glyphosate isopropylammonium salt is the most common formulation of the broad-spectrum,
non-selective systemic herbicide glyphosate. The isopropylamine salt enhances the solubility
and uptake of the active ingredient, glyphosate acid.
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Property Value References
Chemical Formula CeH17N20sP [1112][3]
Molecular Weight 228.18 g/mol [1][2]

CAS Number 38641-94-0 [21131[4][5]

N-(phosphonomethyl)glycine
IUPAC Name ) (phosp ) yhaly [1]
isopropylammonium

Appearance White crystalline powder

Water Solubility High [1]

Log Kow (Octanol/Water
iy . -5.4 [6]
Partition Coefficient)

Mechanism of Action: Inhibition of the Shikimate
Pathway

The primary mode of action of glyphosate is the inhibition of the 5-enolpyruvylshikimate-3-
phosphate synthase (EPSPS) enzyme.[2][7] This enzyme is a key component of the shikimate
pathway, which is essential for the biosynthesis of aromatic amino acids (phenylalanine,
tyrosine, and tryptophan) in plants and microorganisms.[2] This pathway is absent in animals,
which is the basis for the selective toxicity of glyphosate towards plants.[2]

By inhibiting EPSPS, glyphosate causes the accumulation of shikimate and disrupts the
production of aromatic amino acids, leading to a halt in protein synthesis and ultimately, plant
death.[2]
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Inhibition of the Shikimate Pathway by Glyphosate.

Toxicological Data

The acute oral toxicity of glyphosate isopropylammonium salt has been determined in
animal studies.

Observation

Species Sex LDso (mg/kg) . Reference
Period

7444.26 -

Rat Female 24 - 48 hours [819]
7878.50
7203.58 -

Rat Male 24 - 48 hours [8][9]
7397.25

Experimental Protocols

This section provides an overview of key experimental methodologies for the analysis and
evaluation of glyphosate isopropylammonium salt.

Determination of Glyphosate Isopropylammonium Salt
by High-Performance Liquid Chromatography (HPLC)
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This method is suitable for the quantitative analysis of glyphosate isopropylammonium salt
in various formulations.

4.1.1. Experimental Workflow

Sample Preparation
(Dilution in ultrapure water)

Derivatization
(with FMOC-CI)

HPLC Analysis
(UV Detection)

Data Processing
(Quantification using calibration curve)

Click to download full resolution via product page

Workflow for HPLC Analysis of Glyphosate.

4.1.2. Methodology

o Sample Preparation: Accurately weigh a portion of the glyphosate isopropylammonium
salt sample and dissolve it in a known volume of ultrapure water to achieve a suitable
concentration.
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» Derivatization: To an aliquot of the diluted sample, add a borate buffer (e.g., 5% sodium
tetraborate) to adjust the pH, followed by the derivatizing agent, 9-fluorenylmethyl
chloroformate (FMOC-CI). The mixture is vortexed and allowed to react.

o HPLC-UV Analysis:
o Column: A suitable C18 column.

o Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile).

o Detection: UV detector set at an appropriate wavelength for the FMOC-glyphosate
derivative.

o Quantification: A calibration curve is generated using standards of known concentrations.
The concentration of glyphosate in the sample is determined by comparing its peak area
to the calibration curve.

Acute Oral Toxicity (LDso) Determination in Rats

This protocol outlines the procedure for determining the median lethal dose (LDso) of
glyphosate isopropylammonium salt in rats.

4.2.1. Experimental Workflow
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Workflow for LDso Determination.

4.2.2. Methodology

* Animals: Use healthy, young adult Wistar rats, separated by sex. Acclimate the animals to
the laboratory conditions for at least one week.
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e Grouping and Dosing: Randomly assign animals to several dose groups, including a control
group (vehicle only) and at least three test groups receiving different doses of glyphosate
isopropylammonium salt. The substance is typically administered once by oral gavage.

o Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body
weight at regular intervals for 14 days.

o Data Analysis: The LDso value is calculated using statistical methods such as probit or logit
analysis based on the mortality data.

Genotoxicity Assessment: Comet Assay

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA
damage in individual cells exposed to potentially genotoxic substances.

4.3.1. Experimental Workflow
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Workflow for the Comet Assay.
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4.3.2. Methodology

o Sample Preparation: Expose the target cells or tissues (e.g., plant root tips, cultured animal
cells) to various concentrations of glyphosate isopropylammonium salt.

¢ Nuclei Isolation: Isolate the nuclei from the exposed cells.

 Embedding: Embed the isolated nuclei in a low-melting-point agarose gel on a microscope
slide.

» Lysis: Lyse the cells using a high-salt and detergent solution to remove membranes and
cytoplasm, leaving the DNA as nucleoids.

o Electrophoresis: Subject the slides to electrophoresis under alkaline conditions. Damaged
DNA fragments will migrate out of the nucleoid, forming a "comet tail."

» Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., ethidium bromide) and
visualize under a fluorescence microscope. The extent of DNA damage is quantified by
measuring the length and intensity of the comet tail using specialized software.

Environmental Fate

Glyphosate isopropylammonium salt, when released into the environment, is primarily
degraded by soil microbes into aminomethylphosphonic acid (AMPA).[10] It has a low potential
for leaching into groundwater due to its strong adsorption to soil particles.[10] The half-life of
glyphosate in soil can vary depending on environmental conditions but is generally considered
to be relatively short.[11]

This guide provides a foundational understanding of glyphosate isopropylammonium salt for
research and professional applications. For specific experimental applications, further
optimization of the described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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